Cas no 87087-35-2 (3-(Trifluoromethyl)Cinnamic acid methyl ester)

3-(Trifluoromethyl)Cinnamic acid methyl ester is a fluorinated cinnamate derivative with the molecular formula C₁₁H₉F₃O₂. This compound features a trifluoromethyl group at the meta position of the phenyl ring, enhancing its electronic and steric properties. The ester functional group improves solubility in organic solvents, making it suitable for synthetic applications. Its structural characteristics lend utility as an intermediate in pharmaceuticals, agrochemicals, and materials science, particularly in the synthesis of bioactive molecules or fluorinated polymers. The trifluoromethyl group contributes to increased metabolic stability and lipophilicity, which can be advantageous in medicinal chemistry. The compound is typically handled under standard laboratory conditions, requiring protection from light and moisture for prolonged storage.
3-(Trifluoromethyl)Cinnamic acid methyl ester structure
87087-35-2 structure
Product Name:3-(Trifluoromethyl)Cinnamic acid methyl ester
CAS No:87087-35-2
MF:C11H9F3O2
MW:230.183173894882
CID:1119885
PubChem ID:5314585
Update Time:2025-05-28

3-(Trifluoromethyl)Cinnamic acid methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-(Trifluoromethyl)Cinnamic acid methyl ester
    • Methyl (2E)-3-[3-(trifluoromethyl)phenyl]acrylate
    • Methyl 3-[3-(trifluoromethyl)phenyl]-2-propenoate (ACI)
    • AKOS017259730
    • Methyl 3-(3-(trifluoromethyl)phenyl)acrylate
    • DTXSID001210220
    • Methyl (2E)-3-[3-(trifluoromethyl)phenyl]-2-propenoate
    • methyl (E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoate
    • ghl.PD_Mitscher_leg0.718
    • ZQAIZQSBGPNEEN-AATRIKPKSA-N
    • (2E)-3-[3-(Trifluoromethyl)phenyl]-2-propenoic acid methyl ester
    • EN300-1453742
    • CS-0037422
    • 104201-66-3
    • (E)-Methyl3-(3-(trifluoromethyl)phenyl)acrylate
    • MFCD08704704
    • 2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, methyl ester, (E)-
    • (E)-Methyl 3-(3-(trifluoromethyl)phenyl)acrylate
    • SCHEMBL12677375
    • methyl (2E)-3-[3-(trifluoromethyl)phenyl]prop-2-enoate
    • 2-Propenoic acid, 3-[3-(trifluoromethyl)phenyl]-, methyl ester
    • 87087-35-2
    • AS-72403
    • Inchi: 1S/C11H9F3O2/c1-16-10(15)6-5-8-3-2-4-9(7-8)11(12,13)14/h2-7H,1H3
    • InChI Key: ZQAIZQSBGPNEEN-UHFFFAOYSA-N
    • SMILES: O=C(C=CC1C=C(C(F)(F)F)C=CC=1)OC

Computed Properties

  • Exact Mass: 230.05546401g/mol
  • Monoisotopic Mass: 230.05546401g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 271
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.251±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 265.7±35.0 ºC (760 Torr),
  • Flash Point: 98.7±18.2 ºC,
  • Solubility: Very slightly soluble (0.23 g/l) (25 º C),

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3-(Trifluoromethyl)Cinnamic acid methyl ester Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydrogen Catalysts: Sodium acetate ,  Palladium ,  2,4,6-Tris[(3,3,4,4,5,5,6,6,7,7,8,8,9,9,10,10,10-heptadecafluorodecyl)thio]-1,3,… Solvents: Acetonitrile ;  6 h, 100 °C; cooled
Reference
Perfluoro-tagged, phosphine-free palladium nanoparticles supported on silica gel: application to alkynylation of aryl halides, Suzuki-Miyaura cross-coupling, and Heck reactions under aerobic conditions
Bernini, Roberta; et al, Green Chemistry, 2010, 12(1), 150-158

Production Method 2

Reaction Conditions
1.1 Reagents: Piperidine Solvents: Pyridine ;  5 h, reflux; reflux → 35 °C
1.2 Reagents: Water ;  1 h, 0 - 5 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ;  30 min, pH 1.3 - 1.5, 25 - 35 °C
2.1 Reagents: Hydrochloric acid Solvents: Methanol ;  4 h, 65 - 70 °C
2.2 Reagents: Sodium hydroxide Solvents: Water ;  5 - 10 °C; 30 min, pH 7 - 8, 15 - 20 °C
Reference
A process for preparing N-[1-(R)(-)-(1-naphthyl)ethyl]-3-[3-(trifluoromethyl)phenyl]-1-aminopropane and pharmaceutically acceptable salts thereof
Anonymous, IP.com Journal, 2011, 11,

Production Method 3

Reaction Conditions
1.1 Reagents: Silver acetate Catalysts: Palladium diacetate Solvents: Acetic acid ;  6 - 12 h, 110 °C
Reference
Native carboxyl group-assisted C-H acetoxylation of hydrocinnamic and phenylacetic acids
Wang, Xinchao; et al, Chemical Communications (Cambridge, 2022, 58(32), 4993-4996

Production Method 4

Reaction Conditions
1.1 Catalysts: Palladium diacetate ,  Ethanesulfonic acid, 2-[[2-(3-pyridinyl)ethyl]amino]-, sodium salt (1:1) Solvents: Water ;  3 h, rt
Reference
Sodium 2-(2-pyridin-3-ylethylamino)ethanesulfonate: an efficient ligand and base for palladium-catalyzed Heck reaction in aqueous media
Pawar, Shivaji S.; et al, Tetrahedron Letters, 2008, 49(27), 4252-4255

Production Method 5

Reaction Conditions
1.1 Reagents: Hydrochloric acid Solvents: Methanol ;  4 h, 65 - 70 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ;  5 - 10 °C; 30 min, pH 7 - 8, 15 - 20 °C
Reference
A process for preparing N-[1-(R)(-)-(1-naphthyl)ethyl]-3-[3-(trifluoromethyl)phenyl]-1-aminopropane and pharmaceutically acceptable salts thereof
Anonymous, IP.com Journal, 2011, 11,

Production Method 6

Reaction Conditions
1.1 Solvents: Dichloromethane ;  3 d
Reference
Photodriven Transfer Hydrogenation of Olefins
Leow, Dasheng; et al, European Journal of Organic Chemistry, 2014, 2014(33), 7347-7352

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